molecular formula C17H17N5O2 B6519122 2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide CAS No. 933002-25-6

2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide

Cat. No. B6519122
CAS RN: 933002-25-6
M. Wt: 323.35 g/mol
InChI Key: HALCDJGJQDGMHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide” is a selective antagonist to Angiotensin II receptors . It plays a crucial role in blood pressure regulation and sodium homeostasis . It is popularly used for the treatment of hypertension, diabetic nephropathy, and congestive heart failure .

Advantages and Limitations for Lab Experiments

The use of 2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of applications, including drug discovery, chemical synthesis, and biochemistry. Additionally, it is relatively easy to synthesize and is relatively stable at room temperature. However, there are also some limitations to its use in laboratory experiments. For example, it is difficult to purify this compound due to its low solubility in many solvents. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

Given its potential applications in drug discovery, chemical synthesis, and biochemistry, there are many potential future directions for the study of 2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide. For example, further research could be conducted to better understand its mechanism of action and to identify potential new applications. Additionally, further research could be conducted to develop more efficient and cost-effective methods for synthesizing and purifying this compound. Finally, further research could be conducted to investigate the potential biochemical and physiological effects of this compound, as well as its potential side effects.

Synthesis Methods

2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide can be synthesized using a variety of methods. The most common method involves the reaction of 2-ethoxybenzamide with 1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl chloride. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between 0 and 50°C. The reaction time is typically between 1 and 5 hours, depending on the desired yield. The reaction yields a white solid that is purified by recrystallization from methanol or ethanol.

Scientific Research Applications

2-ethoxy-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]benzamide has been studied for its potential applications in a variety of scientific fields. In drug discovery, this compound has been investigated as a potential inhibitor of enzymes involved in the biosynthesis of certain drugs. It has also been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of certain tumor cells. In chemical synthesis, this compound has been studied for its potential use as a catalyst in the synthesis of fine chemicals and pharmaceuticals. In biochemistry, this compound has been studied for its potential use as a reagent in the synthesis of peptides and proteins.

properties

IUPAC Name

2-ethoxy-N-[(1-phenyltetrazol-5-yl)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N5O2/c1-2-24-15-11-7-6-10-14(15)17(23)18-12-16-19-20-21-22(16)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,18,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HALCDJGJQDGMHV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1C(=O)NCC2=NN=NN2C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.